Cas no 17733-32-3 (2-chloro-4-(methylsulfanyl)phenol)

• Product Name: 2-chloro-4-(methylsulfanyl)phenol
• CAS No: 17733-32-3
• MF: C₇H₇ClOS
• MW: 174.647879838943
• CID: 1364928
• PubChem ID: 12733749
• Update Time: 2025-06-15

2-chloro-4-(methylsulfanyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(methylthio)phenol
• 2-chloro-4-methylsulfanylphenol
• Phenol, 2-chloro-4-(methylthio)-
• 2-chloro-4-(methylsulfanyl)phenol
• DTXSID80508438
• MB31036
• SCHEMBL9525070
• URMIHRANPOLBOI-UHFFFAOYSA-N
• EN300-138712
• 17733-32-3

• Inchi： 1S/C7H7ClOS/c1-10-5-2-3-7(9)6(8)4-5/h2-4,9H,1H3
• InChI Key： URMIHRANPOLBOI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)SC)O

Computed Properties

• Exact Mass: 173.9906137g/mol
• Monoisotopic Mass: 173.9906137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-chloro-4-(methylsulfanyl)phenol

Introduction to 2-chloro-4-(methylsulfanyl)phenol (CAS No. 17733-32-3) in Modern Chemical and Pharmaceutical Research

2-chloro-4-(methylsulfanyl)phenol, identified by the chemical abstracts service number 17733-32-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, featuring a chloro and a methylsulfanyl substituent on a phenolic ring, exhibits unique structural and functional properties that make it a valuable intermediate in the development of pharmaceuticals, agrochemicals, and specialty chemicals.

The structure of 2-chloro-4-(methylsulfanyl)phenol consists of a benzene ring substituted with a chlorine atom at the 2-position and a methylsulfanyl group at the 4-position. The presence of these two functional groups imparts distinct reactivity, making it a useful building block for further chemical modifications. The chloro group is electron-withdrawing, influencing the electronic properties of the aromatic ring, while the methylsulfanyl group introduces nucleophilic character, facilitating various coupling reactions.

In recent years, 2-chloro-4-(methylsulfanyl)phenol has been explored in the synthesis of novel therapeutic agents. Its derivatives have shown promise in inhibiting specific enzymatic targets relevant to inflammatory and infectious diseases. For instance, studies have demonstrated its potential in modulating the activity of enzymes such as lipoxygenases and cyclooxygenases, which are key players in inflammatory pathways. The phenolic core of the compound contributes to its ability to interact with biological targets, making it an attractive scaffold for drug design.

The pharmaceutical applications of 2-chloro-4-(methylsulfanyl)phenol extend beyond anti-inflammatory agents. Researchers have investigated its role in developing antimicrobial compounds, leveraging its ability to disrupt bacterial cell wall synthesis. The chloro and methylsulfanyl groups enhance its binding affinity to bacterial enzymes, leading to effective inhibition of pathogenic bacteria. This has opened up new avenues for combating drug-resistant strains, a growing concern in global healthcare.

Moreover, the compound's reactivity makes it a valuable precursor in synthesizing more complex molecules. For example, it can be transformed into heterocyclic structures through cyclization reactions, which are prevalent in medicinal chemistry for creating bioactive scaffolds. The versatility of 2-chloro-4-(methylsulfanyl)phenol allows chemists to tailor its derivatives for specific biological activities, such as antiviral or anticancer properties.

Recent advancements in computational chemistry have further enhanced the utility of 2-chloro-4-(methylsulfanyl)phenol. Molecular modeling studies have revealed insights into its interactions with biological targets at an atomic level. These insights have guided the optimization of lead compounds derived from this scaffold, improving their efficacy and reducing side effects. The integration of machine learning algorithms has expedited the discovery process, enabling faster identification of promising candidates for further experimental validation.

The synthetic pathways for preparing 2-chloro-4-(methylsulfanyl)phenol have also seen significant improvements. Modern synthetic methods focus on increasing yield and purity while minimizing environmental impact. Catalytic processes and green chemistry principles have been employed to develop more sustainable routes to this compound. Such advancements align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion, 2-chloro-4-(methylsulfanyl)phenol (CAS No. 17733-32-3) represents a fascinating compound with broad applications in chemical synthesis and pharmaceutical development. Its unique structural features enable diverse functionalizations, making it a cornerstone in drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, its significance in modern chemistry is poised to grow even further.